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Compound of Interest

2-Benzyl-2-azabicyclo[2.2.1]hept-
Compound Name:
5-ene

Cat. No.: B055010

An In-depth Technical Guide to 2-Benzyl-2-azabicyclo[2.2.1]hept-5-ene (CAS 112375-05-0)

Introduction

This document provides a comprehensive technical overview of the chemical compound 2-
Benzyl-2-azabicyclo[2.2.1]hept-5-ene, identified by CAS number 112375-05-0. As a bicyclic
amine, its unique structural framework makes it a compound of interest for synthetic chemistry
and as a potential building block in drug discovery and materials science. This guide is
intended for researchers, chemists, and drug development professionals, offering critical data
on its properties, a thorough analysis of its hazards, and detailed protocols for safe handling
and risk mitigation in a laboratory setting. The narrative emphasizes the causality behind safety
procedures, grounded in the compound's known physicochemical and toxicological profile.

Chemical Identity and Physicochemical Properties

2-Benzyl-2-azabicyclo[2.2.1]hept-5-ene is a pale-yellow to yellow-brown liquid at room
temperature[1]. Its core structure is an azanorbornene moiety with a benzyl group attached to
the nitrogen atom. This combination of a rigid bicyclic system and a flexible aromatic group
defines its chemical reactivity and physical characteristics.

A summary of its key physicochemical properties is presented below.
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Property Value Source

) 2-Benzyl-2-
Chemical Name ] [2]
azabicyclo[2.2.1]hept-5-ene

N-BENZYL-2-
Synonyms [3]
AZANORBORNENE
CAS Number 112375-05-0 [2][3]
Molecular Formula CisHisN [2][3]
Molecular Weight 185.27 g/mol [1]
Density 1.103 g/cm3 [2][3]
Boiling Point 274.4 °C at 760 mmHg [3]
Flash Point 109.5 °C [3]
Vapor Pressure 0.00543 mmHg at 25 °C [3]
Pale-yellow to Yellow-brown
Appearance . [1]
Liquid
Storage Temperature Room Temperature [2]

Hazard Analysis and GHS Classification

According to available Safety Data Sheets (SDS), CAS 112375-05-0 is classified as a
hazardous substance under the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS). Understanding these classifications is fundamental to establishing safe
laboratory practices.

o Acute Toxicity, Oral (Category 4) - H302: Harmful if swallowed. This classification indicates
that ingestion of relatively small quantities of the substance can cause significant toxic
effects. The primary risk in a laboratory setting is accidental ingestion via contaminated
hands or equipment.

o Skin Corrosion/Irritation (Category 2) - H315: Causes skin irritation. Direct contact with the
liquid can cause inflammation, redness, and discomfort. This necessitates the use of
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appropriate chemical-resistant gloves to prevent dermal exposure.

e Serious Eye Damage/Eye Irritation (Category 2A) - H319: Causes serious eye irritation.
Splashes or contact with vapor can lead to significant eye irritation, characterized by
redness, pain, and potential damage if not promptly addressed. This hazard underscores the
mandatory use of safety glasses or goggles.

o Specific Target Organ Toxicity, Single Exposure (Category 3), Respiratory Tract Irritation -
H335: May cause respiratory irritation. Inhalation of vapors or aerosols can irritate the
respiratory system, leading to symptoms such as coughing and shortness of breath. All
handling of this volatile compound should be performed in a well-ventilated area, preferably
within a chemical fume hood.

Toxicological Profile: An Expert Assessment

The current toxicological data for 2-Benzyl-2-azabicyclo[2.2.1]hept-5-ene is limited, with one
source noting that the chemical, physical, and toxicological properties have not been
thoroughly investigated. This lack of comprehensive data is a critical finding for any researcher.
In drug development, an uncharacterized toxicological profile represents a significant
knowledge gap.

Key Insights:

¢ Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is
identified as a carcinogen or potential carcinogen by major regulatory bodies like IARC,
ACGIH, or NTP.

o Data Gaps: The absence of detailed studies on mutagenicity, reproductive toxicity, and long-
term exposure effects means that a precautionary principle must be applied. Researchers
should treat this compound as potentially hazardous upon repeated or chronic exposure until
more data becomes available.

This data gap necessitates a conservative approach to risk management. All protocols must be
designed to minimize exposure to the lowest reasonably achievable level.

Standard Operating Protocol for Safe Handling
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The following protocol is a self-validating system designed to ensure user safety based on the
known hazards of CAS 112375-05-0. The causality for each step is explicitly linked to the
compound's hazard profile.

4.1 Engineering Controls and Personal Protective Equipment (PPE)

Primary Engineering Control: All manipulations, including weighing, transferring, and mixing,
must be conducted within a certified chemical fume hood. This is a non-negotiable control to
mitigate the risk of respiratory tract irritation (H335).

Eye and Face Protection: Wear chemical safety goggles that conform to ANSI Z87.1
standards. A face shield should be worn in addition to goggles when there is a significant risk
of splashing. This is mandated by the H319 classification (Causes serious eye irritation).

Dermal Protection:

o Gloves: Wear nitrile or neoprene gloves with a minimum thickness of 0.11 mm. Double-
gloving is recommended for transfers of significant quantities. This control directly
addresses the H315 hazard (Causes skin irritation). Gloves must be inspected before use
and changed immediately if contamination is suspected.

o Lab Coat: A flame-resistant lab coat must be worn and kept fully buttoned.

Personal Hygiene: An emergency eyewash station and safety shower must be immediately
accessible. Wash hands thoroughly with soap and water after handling the compound and
before leaving the laboratory.

4.2 Chemical Handling and Storage Workflow

e Receiving and Storage: Upon receipt, inspect the container for damage. Store the compound
in its original, tightly sealed container in a designated area for hazardous chemicals, at room
temperature.[2]

e Preparation for Use: Before opening the container, ensure all PPE is correctly donned and
the fume hood sash is at the appropriate height.
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 Aliquotting and Transfer: Use a calibrated pipette or syringe for liquid transfers to minimize
aerosol generation. Work on a disposable absorbent bench liner to contain any potential
spills.

e Reaction Setup: When adding the compound to a reaction vessel, do so slowly to avoid
splashing. If the reaction is to be heated, ensure it is performed in a well-contained
apparatus with appropriate condenser and vent systems.

o Waste Disposal: All contaminated materials (pipette tips, gloves, bench liners) must be
disposed of as hazardous chemical waste in a designated, sealed container. Surplus and
non-recyclable solutions should be handled by a licensed disposal company. Do not allow
the product to enter drains.

Emergency Procedures

In the event of an exposure or spill, the following procedures must be initiated immediately.
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Exposure Route First Aid Measures Source

Move the person to fresh air. If
breathing is difficult or stops,

Inhalation provide artificial respiration.
Seek immediate medical

attention.

Immediately remove
contaminated clothing. Wash
_ the affected area with soap
Skin Contact
and plenty of water for at least
15 minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with
copious amounts of water for
at least 15 minutes, lifting the
upper and lower eyelids

Eye Contact ]
occasionally. Remove contact
lenses if present and easy to
do. Seek immediate medical

attention.

Do NOT induce vomiting.
Rinse mouth thoroughly with
) water. Never give anything by
Ingestion .
mouth to an unconscious
person. Seek immediate

medical attention.

Firefighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
clothing.
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Visualized Workflow: Safe Handling of CAS 112375-
05-0

The following diagram outlines the critical decision points and procedural flow for handling this
compound, ensuring a systematic approach to safety.
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Preparation Phase

IStep 1

\4
Verify PPE
(Goggles, Gloves, Lab Coat)

[Step 2

\ 4
Verify Fume Hood
is Operational

Proceed

Transfer Chemical
(Slowly, on Bench Liner)

Spill Occurred?

Execute Spill
Cleanup Protocol

Dispose of Contaminated
Waste in Labeled Container

Decontaminate Work Area
& Remove PPE

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Safe Handling Workflow for CAS 112375-05-0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [CAS number 112375-05-0 properties and hazards.].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b055010#cas-number-112375-05-0-properties-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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